Cas no 2228736-35-2 (3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid)

• Product Name: 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid
• CAS No: 2228736-35-2
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6024056
• PubChem ID: 165708442
• Update Time: 2025-06-10

3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid
• EN300-1758263
• 3-[2-(dimethylamino)-5-fluorophenyl]-2-hydroxypropanoic acid
• 2228736-35-2

• Inchi： 1S/C11H14FNO3/c1-13(2)9-4-3-8(12)5-7(9)6-10(14)11(15)16/h3-5,10,14H,6H2,1-2H3,(H,15,16)
• InChI Key： JPMZLAKUXSXHRY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)O)N(C)C

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid

Introduction to 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid (CAS No. 2228736-35-2)

3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228736-35-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a fluorine-substituted aromatic ring and an amine-functionalized side chain, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular research.

The molecular structure of 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid consists of a benzene ring substituted with a fluorine atom at the 5-position and a dimethylamino group at the 2-position. The presence of these functional groups imparts distinct reactivity and binding capabilities, making it an intriguing molecule for medicinal chemists. The hydroxypropanoic acid moiety at one end of the molecule further enhances its versatility, allowing for potential modifications and interactions with biological targets.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved binding affinity to biological receptors. 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid aligns with this trend, as its fluorine substitution is strategically positioned to modulate electronic properties and solubility characteristics. These attributes are crucial for optimizing pharmacokinetic profiles in drug development.

One of the most compelling aspects of 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid is its potential application in the synthesis of novel therapeutic agents. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the design of kinase inhibitors and other small-molecule drugs targeting oncological and inflammatory diseases. The dimethylamino group, in particular, serves as a key pharmacophore, facilitating hydrogen bonding interactions with protein targets.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy. For instance, fluorine atoms can increase lipophilicity while maintaining water solubility, leading to improved bioavailability. The incorporation of 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid into drug candidates has shown promise in preclinical models, where it demonstrated favorable pharmacokinetic properties and reduced susceptibility to metabolic degradation.

The hydroxypropanoic acid group in this compound also opens avenues for further functionalization, enabling chemists to tailor its properties for specific applications. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly impact drug activity and selectivity. Techniques such as derivatization and conjugation with other biomolecules have been employed to explore new therapeutic possibilities.

From a synthetic chemistry perspective, 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid represents an excellent scaffold for exploring novel synthetic pathways. Its structural features provide multiple sites for chemical manipulation, allowing for the development of efficient synthetic routes that minimize side reactions and maximize yield. This has implications not only for academic research but also for industrial-scale production of pharmaceuticals.

The compound's relevance extends beyond pure research; it holds commercial potential as an intermediate in the synthesis of high-value pharmaceuticals. Companies specializing in fine chemicals have expressed interest in scaling up production processes for 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid, recognizing its utility across multiple therapeutic areas. This underscores its importance as a commercial chemical entity within the pharmaceutical industry.

In conclusion, 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoic acid (CAS No. 2228736-35-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including fluorine substitution and functionalizable side chains, make it a valuable tool for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow within both academic and industrial settings.